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Compound of Interest

Compound Name: 2',5'-Difluoropropiophenone

Cat. No.: B1295022 Get Quote

Essential Safety and Handling Guide for 2',5'-
Difluoropropiophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2',5'-Difluoropropiophenone. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant use of this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2',5'-Difluoropropiophenone is a chemical that requires careful handling to prevent skin, eye,

and respiratory irritation.[1][2] Proper personal protective equipment is the first line of defense

against exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face
Chemical safety goggles or a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2][3][4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or chemical-resistant

clothing.

To prevent skin contact, which

can cause irritation.[1][2][3]

Respiratory

Use only in a well-ventilated

area, such as a chemical fume

hood.[1][3] If ventilation is

inadequate or exposure limits

are exceeded, a NIOSH/MSHA

approved respirator should be

used.[3]

To avoid inhalation of vapors,

which may cause respiratory

irritation.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for 2',5'-Difluoropropiophenone and

similar compounds.
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Property Value Notes

Molecular Formula C9H8F2O

CAS Number 29112-90-1 [5]

Appearance Yellow color liquid [6]

Boiling Point 68-76 °C / 5 mmHg [6]

Flash Point 53 °C / 127.4 °F

For the similar compound 2,5-

Difluorophenol, indicating

flammability.[3]

Hazards

Causes skin and serious eye

irritation.[1][2][7] May cause

respiratory irritation.[1][2]

Combustible material.[2][3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory for the safe handling of 2',5'-
Difluoropropiophenone.

3.1. Preparation and Engineering Controls

Ventilation: Always handle 2',5'-Difluoropropiophenone in a well-ventilated area, preferably

within a certified chemical fume hood.[1][3]

Ignition Sources: Keep away from open flames, hot surfaces, and sparks as the material is

combustible.[2][3][4] Use non-sparking tools and explosion-proof equipment where

necessary.[3]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[3] A suitable fire extinguisher (dry

chemical, carbon dioxide, or foam) should also be available.[3]

3.2. Chemical Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/msds/2-5-difluoropropiophenone.htm
https://www.chemimpex.com/products/24947
https://www.chemimpex.com/products/24947
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3759CF_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12032~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:00:36~~2%204-Difluoropropiophenone~~
https://www.echemi.com/sds/2-fluoropropiophenone-pid_Seven31814.html
https://aksci.com/sds/3759CF_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12032~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:00:36~~2%204-Difluoropropiophenone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12032~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:00:36~~2%204-Difluoropropiophenone~~
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://aksci.com/sds/3759CF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12032~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:00:36~~2%204-Difluoropropiophenone~~
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b84505
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don PPE: Before handling, put on all required personal protective equipment as detailed in

the PPE table.

Inspect Container: Check the container for any damage or leaks before opening.

Dispensing: Open and handle the container with care to avoid splashes or vapor release.[1]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[3]

Hygiene: Wash hands thoroughly after handling the chemical.[1][3][4] Do not eat, drink, or

smoke in the handling area.[3]

3.3. Spill and Emergency Procedures

Minor Spills:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Absorb the spill with an inert material such as sand, silica gel, or universal binder.

Collect the absorbed material into a suitable, labeled container for disposal.

Major Spills or Leaks:

Evacuate the area immediately.

Activate the appropriate emergency alarm.

Call for emergency assistance.

First Aid:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[3]
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In case of skin contact: Wash off immediately with soap and plenty of water while

removing all contaminated clothing. Seek medical attention if irritation persists.[3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]

Disposal Plan
All waste materials containing 2',5'-Difluoropropiophenone must be treated as hazardous

waste and disposed of according to institutional and local regulations.

Waste Collection:

Collect all waste, including contaminated absorbents and disposable PPE, in a

designated, compatible, and properly labeled hazardous waste container.[8]

The container must be kept tightly closed except when adding waste.[1][8]

Labeling:

Clearly label the waste container with "HAZARDOUS WASTE" and the full chemical name:

"2',5'-Difluoropropiophenone".[8]

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

Disposal:

Dispose of the contents and container through an approved waste disposal plant.[1][3] Do

not dispose of it down the drain.[1][4]

Workflow for Handling 2',5'-Difluoropropiophenone

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://aksci.com/sds/3759CF_SDS.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://aksci.com/sds/3759CF_SDS.pdf
https://aksci.com/sds/3759CF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3759CF_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b84505
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
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Caption: Workflow for the safe handling and disposal of 2',5'-Difluoropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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